Cas no 1181776-15-7 ((2E)-3-(2-Chloro-6-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-Chloro-6-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one
• CAS No: 1181776-15-7
• MF: C₁₆H₁₂ClFO
• MW: 274.717287063599
• CID: 4683759
• Update Time: 2025-10-22

(2E)-3-(2-Chloro-6-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-Chloro-6-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one

• Inchi： 1S/C16H12ClFO/c1-11-5-7-12(8-6-11)16(19)10-9-13-14(17)3-2-4-15(13)18/h2-10H,1H3/b10-9+
• InChI Key： VNGIKOTVUSRSJM-MDZDMXLPSA-N
• SMILES： ClC1C=CC=C(C=1/C=C/C(C1C=CC(C)=CC=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-3-(2-Chloro-6-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one

Comprehensive Analysis of (2E)-3-(2-Chloro-6-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one (CAS 1181776-15-7)

The compound (2E)-3-(2-Chloro-6-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one (CAS 1181776-15-7) is a fluorinated and chlorinated aromatic enone derivative with significant potential in pharmaceutical and material science research. Its unique structure, featuring a chalcone backbone with halogen substitutions, has garnered attention for applications in drug discovery, organic synthesis, and optoelectronic materials. This article delves into its properties, synthesis, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

Chemically, the compound belongs to the α,β-unsaturated ketone family, characterized by the C=C-C=O conjugation system. The presence of 2-chloro-6-fluorophenyl and 4-methylphenyl groups enhances its electronic properties, making it a candidate for photoactive materials. Researchers have explored its role in fluorescence probes and nonlinear optical (NLO) materials, aligning with the growing demand for advanced sensors in environmental monitoring.

Synthesis of CAS 1181776-15-7 typically involves a Claisen-Schmidt condensation between 2-chloro-6-fluorobenzaldehyde and 4-methylacetophenone under basic conditions. Recent advancements emphasize solvent-free reactions and catalytic methods to align with sustainable chemistry principles—a hot topic in 2024. Computational tools like DFT calculations are increasingly used to optimize its synthesis pathways, reflecting the industry's shift toward AI-assisted research.

In pharmaceuticals, this compound's Michael acceptor moiety suggests potential bioactivity. Preliminary studies indicate interactions with kinase enzymes, sparking interest in targeted cancer therapies. However, its exact pharmacological profile remains under investigation, a common focus in drug repurposing discussions. Notably, its low cytotoxicity in vitro models has prompted exploration in cosmeceuticals, particularly for anti-aging formulations—a trending niche in cosmetic chemistry.

From an industrial perspective, the compound's thermal stability (decomposition >250°C) suits high-performance polymer additives. Its UV absorption properties are relevant for photostabilizers in packaging materials, addressing the surge in eco-friendly plastics research. Patent analyses reveal growing IP activity around halogenated chalcones, with CAS 1181776-15-7 appearing in formulations for OLED interlayer materials—a key area in flexible display technology.

Quality control of this material involves HPLC purity analysis (>98%) and spectroscopic characterization (FTIR, NMR). The E-configuration of the double bond is confirmed via NOESY experiments, a detail critical for reproducibility—a major concern in open science initiatives. Storage recommendations (2-8°C under inert gas) reflect standard practices for air-sensitive organics, a frequent search query among lab technicians.

Emerging applications leverage its metal-chelating ability, with studies exploring lanthanide complexes for MRI contrast agents. This aligns with the theranostics trend—combining therapy and diagnostics—which dominates 2024's medical chemistry literature. Meanwhile, its moderate logP value (~3.2) makes it a model compound for QSAR studies in ADMET prediction, a focal point in computational pharmacology courses.

Regulatory status varies by region, but the compound currently falls under general laboratory chemicals. Its environmental fate data (e.g., biodegradation half-life >60 days) suggests proper waste handling protocols—a subject increasingly searched alongside green lab certification programs. Safety data sheets highlight standard PPE requirements, with no unusual hazards reported, differentiating it from restricted analogs.

In conclusion, CAS 1181776-15-7 exemplifies how multifunctional aromatics bridge diverse scientific domains. Its dual halogen substituents and conjugated system offer tunable properties for materials science and medicinal chemistry, making it a recurring subject in high-impact factor journals. As research tools evolve, this compound's role in high-throughput screening libraries and molecular machine learning datasets will likely expand, mirroring the interdisciplinary nature of modern chemical innovation.